Cas no 2121512-12-5 (3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2121512-12-5
• MF: C₁₃H₁₉BFNO₂
• MW: 251.104867219925
• MDL: MFCD28142589
• CID: 5078768
• Update Time: 2026-03-01

3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• Benzenamine, 3-fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD28142589
• Inchi： 1S/C13H19BFNO2/c1-12(2)13(3,4)18-14(17-12)9-6-10(15)8-11(7-9)16-5/h6-8,16H,1-5H3
• InChI Key： MRBUWGDJGBIJGD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 30.5

Additional information on 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Recent Advances in the Application of 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2121512-12-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS: 2121512-12-5) has recently emerged as a key intermediate in the synthesis of novel pharmaceuticals and bioactive molecules. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules, including drug candidates. Recent studies have highlighted its utility in the development of targeted therapies, especially in oncology and neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline as a building block for the synthesis of potent kinase inhibitors. The study demonstrated that the fluorine substitution and boronic ester moiety significantly enhanced the binding affinity and selectivity of the resulting compounds toward specific kinase targets. This finding underscores the compound's potential in the design of next-generation kinase inhibitors with improved pharmacokinetic properties.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it was employed in the development of boron-containing small molecules for boron neutron capture therapy (BNCT). The researchers found that the incorporation of 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline into their molecular designs improved the tumor-targeting efficiency and reduced off-target effects, thereby enhancing the therapeutic index of BNCT agents.

Recent advancements in synthetic methodologies have also expanded the utility of this compound. A 2023 ACS Catalysis paper described a novel, high-yield synthesis route for 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline that significantly reduced production costs and improved scalability. This development is particularly important for its potential commercialization and widespread use in pharmaceutical manufacturing.

In the field of chemical biology, researchers have leveraged the unique properties of this compound to develop fluorescent probes for imaging applications. A 2024 study in Chemical Science demonstrated that derivatives of 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline could serve as sensitive sensors for reactive oxygen species in live cells, providing new tools for studying oxidative stress-related diseases.

The safety profile and pharmacokinetic characteristics of this compound have also been investigated in recent preclinical studies. Results from these studies suggest that it has favorable absorption and distribution properties, with minimal toxicity observed at therapeutic doses. These findings support its continued development as a pharmaceutical intermediate and potential therapeutic agent in its own right.

Looking forward, the versatility of 3-Fluoro-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline suggests it will continue to play a significant role in drug discovery and development. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a component in novel drug delivery systems. The compound's unique combination of chemical properties makes it particularly valuable for addressing current challenges in targeted therapy development.